Cas no 7114-80-9 (3-methyl-1,2-dihydroisoquinolin-1-one)

3-methyl-1,2-dihydroisoquinolin-1-one structure
7114-80-9 structure
Product Name:3-methyl-1,2-dihydroisoquinolin-1-one
CAS No:7114-80-9
MF:C10H9NO
MW:159.184562444687
MDL:MFCD03447190
CID:545979
PubChem ID:3244477
Update Time:2025-09-18

3-methyl-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1(2H)-Isoquinolinone
    • 1(2H)-Isoquinolinone, 3-methyl-
    • 3-methyl-2H-isoquinolin-1-one
    • 3-METHYLISOQUINOLIN-1-OL
    • 3-Methyl-1(2H)-isoquinolone
    • 3-Methyl-1-isoquinolone
    • 3-methyl-1,2-dihydroisoquinolin-1-one
    • MB02879
    • HMS2478I16
    • MLS000089833
    • SCHEMBL161637
    • CCG-321301
    • 3-methyl-isoquinolin-1-ol
    • SR-01000468868
    • AS-47401
    • DTXSID70390546
    • EN300-128049
    • 3-methylisoquinolin-1(2H)-one
    • QAOMZDFCQJQQQS-UHFFFAOYSA-N
    • MFCD03447190
    • CS-0232674
    • 7114-80-9
    • AKOS006279198
    • Z1622825502
    • A847055
    • AKOS022635913
    • EU-0008838
    • CHEMBL1328779
    • F13592
    • methylisocarbostyril
    • SR-01000468868-1
    • SMR000024451
    • 3-methyl-1-isoquinolinol
    • F0919-1103
    • AG-777/40171120
    • DB-357152
    • MDL: MFCD03447190
    • Inchi: 1S/C10H9NO/c1-7-6-8-4-2-3-5-9(8)10(12)11-7/h2-6H,1H3,(H,11,12)
    • InChI Key: QAOMZDFCQJQQQS-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C=C(C)N1

Computed Properties

  • Exact Mass: 159.06847
  • Monoisotopic Mass: 159.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 215 ºC
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),
  • PSA: 29.1

3-methyl-1,2-dihydroisoquinolin-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0300-1g
3-Methyl-2H-isoquinolin-1-one
7114-80-9 96%
1g
2501.73CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0300-5g
3-Methyl-2H-isoquinolin-1-one
7114-80-9 96%
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10108.67CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0300-500mg
3-Methyl-2H-isoquinolin-1-one
7114-80-9 96%
500mg
1679.12CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0300-25g
3-Methyl-2H-isoquinolin-1-one
7114-80-9 96%
25g
40434.66CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0300-250mg
3-Methyl-2H-isoquinolin-1-one
7114-80-9 96%
250mg
1263.58CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0300-100mg
3-Methyl-2H-isoquinolin-1-one
7114-80-9 96%
100mg
1060.05CNY 2021-05-08
TRC
M223135-10mg
3-Methyl-2H-isoquinolin-1-one
7114-80-9
10mg
$ 50.00 2022-06-04
TRC
M223135-50mg
3-Methyl-2H-isoquinolin-1-one
7114-80-9
50mg
$ 115.00 2022-06-04
TRC
M223135-100mg
3-Methyl-2H-isoquinolin-1-one
7114-80-9
100mg
$ 185.00 2022-06-04
Alichem
A189005949-1g
3-Methylisoquinolin-1(2H)-one
7114-80-9 95%
1g
430.44 USD 2021-06-01
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